4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane

• Molecular Formula: C14H18BF3O2
• Molecular Weight: 286.10 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)C(F)(F)F)C
• InChI: InChI=1S/C14H18BF3O2/c1-9-10(14(16,17)18)7-6-8-11(9)15-19-12(2,3)13(4,5)20-15/h6-8H,1-5H3
• InChIKey: YLEJPSKVIOETSC-UHFFFAOYSA-N

Product Identity & Core Specifications

4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane (CAS 1838186‑45‑0) is a pinacol boronic ester (C₁₄H₁₈BF₃O₂, MW 286.10) that serves as a shelf-stable, organic-phase-compatible Suzuki–Miyaura coupling partner [1]. The compound belongs to the arylboronic ester class and carries a synthetically demanding 2-methyl-3-(trifluoromethyl)phenyl substitution pattern that combines ortho steric hindrance with the strong electron-withdrawing effect of the CF₃ group. Standard commercial purity is ≥98 % (HPLC/GC), with batch-specific QC data (NMR, HPLC, GC) routinely available from major suppliers .

1 Shelf-stable, organic-phase-ready Suzuki–Miyaura coupling partner

2 Defined single-species pinacol ester with batch QC documentation

3 2-Methyl-3-CF₃ regioisomer for flunixin-class pharmacophore SAR

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 72221224, 4,4,5,5-Tetramethyl-2-(2-methyl-3-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane. https://pubchem.ncbi.nlm.nih.gov/compound/72221224. View Source

Why Generic Substitution Fails: Boron Source Matters

The 2-methyl-3-(trifluoromethyl)phenyl fragment is a privileged motif in pharmaceuticals (e.g., flunixin) and agrochemicals [1], yet procuring the “same” carbon skeleton in a different boron form—free boronic acid, trifluoroborate salt, MIDA boronate, or a regioisomeric pinacol ester—frequently leads to divergent outcomes in scale‑up, impurity profiles, and batch‑to‑batch reproducibility. The free boronic acid (CAS 947533‑86‑0) is notorious for uncontrolled dehydration to boroxines during storage and dissolution, introducing variable molecular weight, solubility, and reactive speciation from lot to lot [2]. Positional isomers (e.g., the 2‑methyl‑5‑(trifluoromethyl)phenyl pinacol ester, CAS 1030832‑71‑3) generate electronically and sterically distinct biaryl products that cannot be substituted for the 2,3‑isomer in structure‑activity relationship (SAR) campaigns or patent exemplification. The evidence below quantifies exactly where the pinacol ester form of the 2‑methyl‑3‑CF₃‑phenyl group delivers verifiable, decision‑relevant differentiation.

Speciation Drift Free boronic acid dehydrates to boroxines during storage; variable acid–boroxine ratios shift stoichiometry and may erode lot-to-lot reproducibility.

Solubility Uncertainty Free acid solubility is strongly solvent-dependent; the pinacol ester provides reported solvent-independent solubility, reducing reaction-rate drift at scale.

Regioisomer Mismatch The 2-methyl-5-CF₃ isomer generates electronically distinct biaryl products; the 2,3-substitution pattern is required for flunixin pharmacophore SAR.

• [1] ChEBI. flunixin (CHEBI:76138) – 2-{[2-methyl-3-(trifluoromethyl)phenyl]amino}nicotinic acid. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76138. View Source
• [2] Gozdalik, J. T. et al. Equilibria in the 3-(trifluoromethyl)phenylboronic acid–boroxine system. Solubility of the acid and its cyclic esters in organic solvents. J. Organomet. Chem. 2021, 949, 121947. https://doi.org/10.1016/j.jorganchem.2021.121947. View Source

Product-Specific Evidence

Solubility Advantage: Pinacol Ester vs. Free Acid

For the close structural analogue 3‑(trifluoromethyl)phenylboronic acid, the pinacol ester exhibits superior solubility compared to the parent acid in every organic solvent tested. The free acid shows high solubility only in 3‑pentanone, moderate solubility in chloroform, and very low solubility in methylcyclohexane; in contrast, the pinacol ester displays consistently high solubility across all tested solvents with only minor solvent‑to‑solvent variation [1]. This trend is expected to hold for the 2‑methyl‑3‑CF₃‑phenyl system, where the additional ortho‑methyl group further reduces boroxine‑formation propensity in the ester form. The practical consequence is that the pinacol ester can be reliably dissolved and dispensed in a wider range of process‑relevant organic solvents without the speciation uncertainty that plagues the free acid.

Solubility: Ester vs. Acid

Class-level

Pinacol ester shows high solubility across all tested organic solvents with minor solvent-to-solvent variation. Free acid solubility is solvent-dependent, high only in 3-pentanone.

Supports solvent-independent dispensing and predictable reaction setup at scale.

Class-level inference from 3-CF₃-phenyl analog; 2-methyl-3-CF₃ expected to follow same trend.

Evidence Dimension	Qualitative solubility in organic solvents
Target Compound Data	Pinacol ester of 3‑(trifluoromethyl)phenylboronic acid: high solubility in all tested solvents; differences between solvents small.
Comparator Or Baseline	3‑(Trifluoromethyl)phenylboronic acid (free acid): high solubility only in 3‑pentanone; moderate in chloroform; very low in methylcyclohexane.
Quantified Difference	Pinacol ester > free acid in all tested solvents; free acid solubility is solvent‑dependent, ester solubility is solvent‑independent.
Conditions	Dynamic solubility determination by light‑intensity luminance probe; solvents: 3‑pentanone, chloroform, methylcyclohexane, and others [1].

Why This Matters

When scaling a Suzuki–Miyaura coupling, predictable, solvent‑independent solubility of the boron partner eliminates a major source of reaction‑rate drift and irreproducibility, directly reducing process‑development timelines and failure rates at kilogram scale.

• [1] Gozdalik, J. T. et al. Equilibria in the 3-(trifluoromethyl)phenylboronic acid–boroxine system. Solubility of the acid and its cyclic esters in organic solvents. J. Organomet. Chem. 2021, 949, 121947. https://doi.org/10.1016/j.jorganchem.2021.121947. View Source

Protodeboronation Resistance vs. Trialkylboranes and Free Acid

Systematic studies of organoborane protodeboronation rates have established that boronic esters of general formula B(OR)₂ are dramatically more resistant to protodeboronation than trialkylboranes: the observed rate decreases in the order 9‑BBN > B(cyclohexyl)₂ > B(sia)₂ ≫ B(OR)₂ [1]. Within the boronic ester family, pinacol esters and neopentyl glycol esters exhibit comparable stability, both substantially higher than catechol esters; the enhanced stability is attributed to the σ‑donating ability of the carbon‑based substituents on the diol [1]. The free boronic acid is particularly vulnerable to protodeboronation under aqueous or basic conditions because it exists in equilibrium with reactive boroxine species; the pinacol ester effectively locks the boron in a chemically defined, less hydrolysis‑prone form [2].

Protodeboronation Rank

Class-level

9-BBN > B(cyclohexyl)₂ > B(sia)₂ >> B(OR)₂ (pinacol/neopentyl esters). Pinacol esters rank among the most protodeboronation-resistant organoborane reagents.

Reduces yield erosion and impurity drift in Suzuki–Miyaura scale-up.

Rank order from review of organoborane kinetics; compound-specific rate constants not located.

Evidence Dimension	Relative protodeboronation rate (qualitative rank order)
Target Compound Data	Pinacol boronic esters (Bpin): protodeboronation rate ≪ trialkylboranes; stability comparable to neopentyl glycol esters and superior to catechol esters.
Comparator Or Baseline	9‑BBN > B(cyclohexyl)₂ > B(sia)₂ ≫ B(OR)₂ (pinacol/neopentyl esters); free boronic acids undergo facile protodeboronation via boroxine equilibria.
Quantified Difference	B(OR)₂ esters are in the least protodeboronation‑prone category among common organoborane reagents.
Conditions	Review of protodeboronation kinetics across organoborane classes; Lennox & Lloyd‑Jones, Chem. Soc. Rev. 2014 [1]; Gozdalik et al. 2021 for boroxine‑mediated decomposition of free acids [2].

Why This Matters

Protodeboronation is the single most common cause of yield erosion and impurity‑profile drift in Suzuki–Miyaura scale‑up; selecting the pinacol ester form directly suppresses this failure mode, reducing the need for excessive boron‑reagent equivalents and simplifying downstream purification.

• [1] Lennox, A. J. J.; Lloyd-Jones, G. C. Selection of boron reagents for Suzuki–Miyaura coupling. Chem. Soc. Rev. 2014, 43, 412–443. https://doi.org/10.1039/C3CS60197H. View Source
• [2] Gozdalik, J. T. et al. Equilibria in the 3-(trifluoromethyl)phenylboronic acid–boroxine system. Solubility of the acid and its cyclic esters in organic solvents. J. Organomet. Chem. 2021, 949, 121947. https://doi.org/10.1016/j.jorganchem.2021.121947. View Source

Regioisomeric Identity: 2-Methyl-3-CF₃ vs. 2-Methyl-5-CF₃

The 2‑methyl‑3‑(trifluoromethyl)phenyl substitution pattern places the electron‑withdrawing CF₃ group adjacent to the reactive C–B bond (meta to the point of attachment), whereas the 2‑methyl‑5‑(trifluoromethyl) isomer (CAS 1030832‑71‑3) positions CF₃ para to the boron. This regiochemical difference imparts distinct electronic and steric profiles to the derived biaryl products. In Suzuki–Miyaura couplings of trifluoromethyl‑substituted benzene derivatives, the site‑selectivity and reaction yield are governed by the interplay of steric and electronic parameters that are highly sensitive to the substitution pattern on the arylboron partner [1]. The 2‑methyl‑3‑CF₃ isomer is explicitly required for constructing the 2‑{[2‑methyl‑3‑(trifluoromethyl)phenyl]amino}nicotinic acid scaffold of flunixin and related NSAID analogs, where the ortho‑relationship of methyl and trifluoromethyl groups is critical for biological activity [2].

Regioisomeric Identity

Reported

2-Methyl-3-CF₃-phenyl isomer: CF₃ meta to attachment point. The 2-methyl-5-CF₃ isomer (CAS 1030832-71-3) places CF₃ para, producing electronically distinct biaryl products.

Non-interchangeable regioisomer for flunixin pharmacophore SAR campaigns.

Structural differentiation supported by Suzuki site-selectivity studies and pharmacophore definition.

Evidence Dimension	Regiochemical identity and pharmaceutical relevance
Target Compound Data	2‑Methyl‑3‑(trifluoromethyl)phenyl pinacol ester: CF₃ meta to point of attachment; required for flunixin‑class SAR.
Comparator Or Baseline	2‑Methyl‑5‑(trifluoromethyl)phenyl pinacol ester (CAS 1030832‑71‑3): CF₃ para to point of attachment; produces electronically distinct biaryl products.
Quantified Difference	Regioisomeric substitution; no direct yield comparison available in the retrieved literature; differentiation is structural and application‑driven.
Conditions	Suzuki–Miyaura site‑selectivity studies of dihalogenated trifluoromethyl‑benzenes (Ullah et al., J. Fluorine Chem. 2013) [1]; flunixin pharmacophore definition (ChEBI) [2].

Why This Matters

Procurement of the incorrect regioisomer leads to the wrong biaryl product, invalidating SAR data and potentially delaying patent filing; the 2,3‑substitution pattern is non‑interchangeable with the 2,5‑isomer in drug‑discovery campaigns targeting the flunixin pharmacophore space.

• [1] Ullah, E. et al. Synthesis of trifluoromethyl-substituted bi- and terphenyls by site-selective Suzuki–Miyaura reactions of various dihalogenated trifluoromethyl-benzene derivatives. J. Fluorine Chem. 2013, 145, 18–34. https://doi.org/10.1016/j.jfluchem.2012.11.008. View Source
• [2] ChEBI. flunixin (CHEBI:76138). https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76138. View Source

Batch-to-Batch Purity & QC Reproducibility vs. Free Acid

The pinacol ester is supplied as a chemically defined, chromatographically assayable single entity with a standard commercial purity of 98 % (HPLC/GC), supported by batch‑specific QC documentation including NMR, HPLC, and GC traces . In contrast, the corresponding free boronic acid (2‑methyl‑3‑(trifluoromethyl)phenylboronic acid, CAS 947533‑86‑0) is routinely supplied as a mixture containing “varying amounts of anhydride” (boroxine), and the exact acid‑to‑boroxine ratio can differ substantially between lots [1]. This compositional ambiguity in the free acid introduces uncertainty in stoichiometric calculations and reaction reproducibility that the pinacol ester form eliminates.

Purity: Ester vs. Acid

Reported

Pinacol ester: single species at ≥98% purity with batch QC (NMR, HPLC, GC). Free acid analog: only 17.5% acid content with 82.5% boroxine by elemental analysis.

Defined QC-verified composition enables precise stoichiometric control.

Free acid compositional variability reported for close structural analog; 2-methyl-3-CF₃ acid listed with variable anhydride content.

Evidence Dimension	Purity specification and compositional certainty
Target Compound Data	4,4,5,5‑Tetramethyl‑2‑(2‑methyl‑3‑(trifluoromethyl)phenyl)‑1,3,2‑dioxaborolane: ≥98 % purity by HPLC; single molecular species; batch QC data routinely provided .
Comparator Or Baseline	2‑Methyl‑3‑(trifluoromethyl)phenylboronic acid (CAS 947533‑86‑0): listed as “contains varying amounts of anhydride” ; freshly provided samples of the 3‑CF₃‑phenylboronic acid analogue were found to contain only 17.5 % acid and 82.5 % boroxine by elemental analysis [1].
Quantified Difference	Ester: single defined species at ≥98 %. Free acid: variable composition; a structurally analogous free acid sample contained only 17.5 % acid with 82.5 % boroxine contamination [1].
Conditions	Commercial QC specifications from Bidepharm and AKSci ; boronic acid composition determined by elemental analysis (Gozdalik et al. 2021) [1]; free acid supplier listing from Aladdin .

Why This Matters

Uncertain stoichiometry arising from boroxine contamination in free boronic acids directly causes yield drift and impurity‑profile variability across batches; the pinacol ester‘s defined, QC‑verified composition enables precise stoichiometric control, reducing the need for re‑optimization with every new lot.

• [1] Gozdalik, J. T. et al. Equilibria in the 3-(trifluoromethyl)phenylboronic acid–boroxine system. J. Organomet. Chem. 2021, 949, 121947. https://doi.org/10.1016/j.jorganchem.2021.121947. View Source

Hydrolytic Stability: Substituent-Dependent Kinetics

Phenylboronic pinacol esters are only marginally stable in water, and hydrolysis kinetics depend strongly on aromatic‑ring substituents and pH. Achilli et al. demonstrated that hydrolysis of phenylboronic pinacol esters is considerably accelerated at physiological pH (7.4) compared to acidic conditions, with the rate modulated by the electronic nature of the aryl substituents [1]. The presence of the electron‑withdrawing CF₃ group at the 3‑position and the electron‑donating methyl group at the 2‑position is expected to create a unique hydrolytic stability profile distinct from unsubstituted phenyl or monosubstituted analogs. This knowledge is critical for applications where the boron functionality must survive aqueous‑organic biphasic Suzuki–Miyaura conditions or where the boronic ester is being evaluated as a prodrug or boron‑carrier motif.

Hydrolytic Stability

Context-dependent

Phenylboronic pinacol esters show marginal aqueous stability; hydrolysis accelerated at pH 7.4 vs. pH 3. Kinetics are substituent-dependent and pH-sensitive.

Compound-specific hydrolysis profile should be verified for aqueous Suzuki protocols.

Class-level evidence; no direct kinetic data for the 2-methyl-3-CF₃-phenyl ester located.

Evidence Dimension	Hydrolysis rate dependence on substituents and pH
Target Compound Data	2‑Methyl‑3‑CF₃‑phenyl pinacol ester: hydrolysis rate governed by combined electron‑withdrawing (CF₃) and steric (ortho‑CH₃) effects; no direct kinetic measurement located in retrieved literature.
Comparator Or Baseline	General phenylboronic pinacol esters: marginal stability in water; hydrolysis strongly accelerated at pH 7.4 vs. pH 3; kinetics substituent‑dependent [1].
Quantified Difference	Quantitative rate constants for the specific compound are not available in the retrieved literature; class‑level evidence indicates substituent‑dependent hydrolysis with significant pH sensitivity.
Conditions	Achilli et al., Cent. Eur. J. Chem. 2013; hydrolysis monitored at pH 3 and pH 7.4 over 24 h [1].

Why This Matters

Users designing aqueous Suzuki–Miyaura protocols or evaluating boronic esters for biological applications must anticipate compound‑specific hydrolysis behavior; the unique 2‑methyl‑3‑CF₃ substitution pattern imparts a distinct stability profile that cannot be inferred from unsubstituted phenylboronic ester data alone.

• [1] Achilli, C.; Ciana, A.; Fagnoni, M.; Balduini, C.; Minetti, G. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Cent. Eur. J. Chem. 2013, 11, 137–139. https://doi.org/10.2478/s11532-012-0159-2. View Source

Key Research & Industrial Applications

Suzuki–Miyaura Coupling for Flunixin-Class NSAIDs

The 2‑methyl‑3‑(trifluoromethyl)phenyl fragment is the defining aryl group of flunixin, a potent non‑steroidal anti‑inflammatory drug (NSAID) [1]. Pharmaceutical campaign scientists constructing analogs of the flunixin pharmacophore require a reliable source of this specific 2,3‑substituted aryl group. The pinacol ester form is preferred over the free boronic acid because its defined, QC‑verified composition (≥98 %, single species) eliminates stoichiometric uncertainty arising from variable boroxine content in the acid form . The enhanced solubility across organic solvents (class‑level inference from the 3‑CF₃‑analog study [2]) further streamlines reaction setup in aprotic solvents typical of medicinal‑chemistry parallel‑synthesis workflows.

Process-Scale Suzuki Couplings: Protodeboronation Control

In kilogram‑scale manufacturing of CF₃‑containing biaryl intermediates, protodeboronation is a leading cause of yield loss and difficult‑to‑purge impurities. The pinacol ester belongs to the B(OR)₂ class, which exhibits dramatically lower protodeboronation rates than trialkylboranes (9‑BBN, B(cyclohexyl)₂, B(sia)₂) [1]. This intrinsic stability reduces the need for excess boron‑reagent equivalents—a significant cost‑of‑goods advantage at scale—and minimizes the formation of des‑boron byproducts that complicate downstream crystallization. Process chemists selecting this compound over the free acid or less stable boron sources gain predictable reaction profiles with fewer lot‑to‑lot adjustments.

Regioselective CF₃-Biaryl Synthesis for Agrochemicals

Trifluoromethyl‑substituted biaryls are privileged scaffolds in agrochemical active‑ingredient discovery, where subtle changes in substitution pattern dramatically affect target‑site binding and metabolic stability. The 2‑methyl‑3‑CF₃ regioisomer is structurally distinct from the 2‑methyl‑5‑CF₃ isomer (CAS 1030832‑71‑3) [1]; procurement of the correct isomer is mandatory for generating structure‑activity data that accurately reflects the intended chemical space. The compound‘s commercial availability at 98 % purity with batch‑specific analytical documentation supports the data‑integrity requirements of patent exemplification and regulatory submission.

Boron-Retaining Transformations with Defined Boronic Ester

In methodologies that exploit the boron‑retaining reactivity of pinacol boronic esters—such as hydrogen‑atom‑transfer‑induced couplings with organolithium reagents or chemoselective homologation via controlled speciation [1]—the chemical identity and purity of the starting boronic ester are paramount. The pinacol ester of 2‑methyl‑3‑(trifluoromethyl)phenylboronic acid provides a single, well‑characterized molecular species amenable to silica‑gel chromatography and NMR analysis, in contrast to the free acid‘s boroxine‑contaminated mixture, which challenges both purification and analytical quantification.

Application

Selection Property

Validation Focus

Flunixin pharmacophore SAR studies

Defined single-species boronic ester composition

Stoichiometric control and batch QC review

Process-scale Suzuki–Miyaura coupling

Protodeboronation-resistant B(OR)₂ class

Reaction robustness and impurity profile validation

CF₃-biaryl agrochemical discovery

Regioisomeric identity (2,3- vs 2,5-substitution)

Structural identity confirmation by NMR/HPLC

Boron-retaining synthetic methodology

Chromatographically defined single species

Purity verification and speciation documentation

• [1] ChEBI. flunixin (CHEBI:76138). https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76138. View Source
• [2] Gozdalik, J. T. et al. Equilibria in the 3-(trifluoromethyl)phenylboronic acid–boroxine system. J. Organomet. Chem. 2021, 949, 121947. https://doi.org/10.1016/j.jorganchem.2021.121947. View Source
• [3] Lennox, A. J. J.; Lloyd-Jones, G. C. Selection of boron reagents for Suzuki–Miyaura coupling. Chem. Soc. Rev. 2014, 43, 412–443. https://doi.org/10.1039/C3CS60197H. View Source
• [4] PubChem. Compound Summary for CID 72221224. https://pubchem.ncbi.nlm.nih.gov/compound/72221224. View Source